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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)but-3-EN-1-

amine

Cat. No.: B12041297

Get Quote

Document Control:

CAS Registry Number: 698378-72-2 (Specific to (1R)-isomer; applicable to racemate)[1]

Chemical Family: Homoallylic Amine / Chlorinated Aromatic[1]

Molecular Formula:

[1]

Molecular Weight: 181.66 g/mol [1]

Part 1: Critical Hazard Architecture (The "Why")
Standard SDSs classify based on established data.[2] For research intermediates, we must

derive hazards from Structure-Activity Relationships (SAR).[1] This molecule combines a

reactive primary amine, a terminal alkene, and a lipophilic chlorinated ring.[1]

Functional Group Hazard Analysis
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Moiety Associated Risk Mechanism of Action

Primary Amine (-NH₂) Corrosivity / Basicity

High pKa (~9-10) leads to

saponification of skin lipids and

severe chemical burns.[1]

Rapidly absorbs atmospheric

CO₂ to form carbamates (solid

precipitates).

Terminal Alkene (-CH=CH₂) Reactivity / Polymerization

Susceptible to radical

polymerization or oxidation to

epoxides/peroxides if stored

improperly.

Ortho-Chloro Phenyl Lipophilicity / Bioaccumulation

The halogen increases lipid

solubility, facilitating rapid

dermal absorption and blood-

brain barrier penetration

compared to non-halogenated

analogs.[1]

GHS Classification (Derived)[1]
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful if swallowed). Note: While less volatile

than allylamine, the structural homology suggests potential cardiovascular toxicity.[1][3]

Sensitization: Potential Skin Sensitizer (due to benzylic amine reactivity).

Part 2: Physicochemical Data & Stability[1]
Understanding the physical state is a prerequisite for selecting engineering controls.
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Property
Value
(Predicted/Experimental)

Operational Implication

Physical State Colorless to pale yellow oil
Viscosity changes indicate

oxidation/polymerization.[1]

Boiling Point ~240-250°C (at 760 mmHg)
Low vapor pressure at RT, but

aerosols are highly toxic.[1]

Flash Point >100°C (Predicted)

Combustible, not Flammable.

[1] Pre-heat required for

ignition.

pKa ~9.5 (Conjugate acid)

Incompatible with weak acids;

requires strong base for

extraction.

Density ~1.1 g/cm³
Denser than water; sinks in

aqueous extractions.

Part 3: Advanced Handling Protocols
The "Inert Chain of Custody"
This compound is hygroscopic and CO₂-sensitive. Exposure to air causes "amine blush" (white

crust formation), altering stoichiometry in sensitive catalytic reactions.[1]

Protocol: Inert Liquid Transfer

Purge: Flush receiver flask with Argon for 5 minutes.

Pressure: Maintain slight positive pressure in the source container.

Transfer: Use a gastight syringe (borosilicate glass) with a PTFE-tipped plunger. Avoid

standard rubber plungers as chlorinated amines can swell elastomers.[1]

Seal: Parafilm is insufficient. Use Teflon tape under electrical tape for long-term storage

seals.
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Visualization: Handling Decision Matrix
The following diagram outlines the decision logic for handling this compound based on the

operation scale.

Operation Start: 1-(2-Chlorophenyl)but-3-en-1-amine

Check Scale & State

< 100 mg (Analytical) > 100 mg (Synthesis/Purification)

Fume Hood (Sash < 18 inches)
Double Nitrile Gloves

Schlenk Line / Inert Atmosphere
Laminate Barrier Gloves

Open Vessel Permitted
(Short Duration)

Closed System Transfer
(Cannula/Syringe)

Quench: Dilute HCl -> Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on experimental scale.

Part 4: Synthesis & Purification Safety
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This compound is typically synthesized via the allylation of 2-chlorobenzaldehyde imines. The

workup of this reaction presents specific hazards.

Reaction Quench Protocol
If synthesized using allylboron or allyl-metal reagents, the reaction mixture contains reactive

organometallics.[1]

Cooling: Cool reaction vessel to 0°C.

Hydrolysis: Add saturated aqueous

dropwise. Warning: Exothermic evolution of gas.

Extraction: The amine may be protonated (water-soluble) or free base (organic soluble)

depending on pH.

To isolate: Adjust pH to >12 using NaOH. Extract into DCM or EtOAc.

Purification (Chromatography)[1]
Stationary Phase Interaction: Primary amines streak on silica gel due to hydrogen bonding

with silanols.

Modifier: Use 1% Triethylamine (Et₃N) or 1%

in the eluent to deactivate silica.[1]

Hazard: Eluents containing

release ammonia gas. Do not rotovap these fractions outside a fume hood.[1]

Part 5: Emergency Response & Toxicology[1]
Exposure Response

Skin Contact:Do NOT use vinegar. While acid neutralizes amines, the heat of neutralization

can exacerbate the burn.
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Action: Flush with tepid water for 15 minutes. Use PEG-400 (Polyethylene Glycol) swab if

available to solubilize the lipophilic amine, then wash with soap.[1]

Eye Contact: Immediate irrigation is critical. The basicity causes saponification of the cornea

(liquefaction necrosis), which is deeper and more damaging than acid burns.

Metabolic Pathway & Degradation
Understanding how the body (or the environment) breaks this down aids in toxicity prediction.

Oxidative Metabolism (P450)

Parent Amine
(Lipophilic)

Epoxide Formation
(Alkene oxidation)CYP450

N-Hydroxylation
(Toxic Metabolite)

FMO
Glucuronidation

(Excretion)

GST

Click to download full resolution via product page

Figure 2: Hypothetical metabolic activation pathways.[1] The epoxide metabolite represents a

potential alkylating hazard.[1]

Part 6: Storage Specifications
To maintain >98% purity for asymmetric catalysis applications:

Atmosphere: Argon or Nitrogen (Argon preferred due to density).

Temperature: 2°C to 8°C (Refrigerated).

Container: Amber glass (protects from UV-initiated radical polymerization of the alkene).

Shelf Life: Re-test purity every 6 months. Look for yellowing (oxidation) or white crust

(carbamates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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